Cas no 497256-30-1 (Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-3-nitro-, propyl ester)

• Product Name: Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-3-nitro-, propyl ester
• CAS No: 497256-30-1
• MF: C₁₆H₁₆N₂O₆S
• MW: 364.373043060303
• CID: 1542668
• Update Time: 2024-08-24

Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-3-nitro-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-[(4-aminophenyl)sulfonyl]-3-nitro-, propyl ester

• Inchi： 1S/C16H16N2O6S/c1-2-9-24-16(19)11-3-8-15(14(10-11)18(20)21)25(22,23)13-6-4-12(17)5-7-13/h3-8,10H,2,9,17H2,1H3
• InChI Key： KIDGOJNZNVTRCN-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)C1=CC=C(S(C2=CC=C(N)C=C2)(=O)=O)C([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 364.07298

Experimental Properties

• Density: 1.386±0.06 g/cm3(Predicted)
• Boiling Point: 590.2±50.0 °C(Predicted)
• PSA: 129.6
• pka: 0.51±0.10(Predicted)